Cas no 2138570-32-6 (3-(but-3-yn-1-yl)-N,4,4-trimethylcyclohexan-1-amine)
3-(but-3-yn-1-yl)-N,4,4-trimethylcyclohexan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 2138570-32-6
- EN300-1158458
- 3-(but-3-yn-1-yl)-N,4,4-trimethylcyclohexan-1-amine
-
- Inchi: 1S/C13H23N/c1-5-6-7-11-10-12(14-4)8-9-13(11,2)3/h1,11-12,14H,6-10H2,2-4H3
- InChI Key: JEARNOQNIURXDZ-UHFFFAOYSA-N
- SMILES: N(C)C1CCC(C)(C)C(CCC#C)C1
Computed Properties
- Exact Mass: 193.183049738g/mol
- Monoisotopic Mass: 193.183049738g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 12Ų
3-(but-3-yn-1-yl)-N,4,4-trimethylcyclohexan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1158458-0.05g |
3-(but-3-yn-1-yl)-N,4,4-trimethylcyclohexan-1-amine |
2138570-32-6 | 0.05g |
$1296.0 | 2023-06-08 | ||
| Enamine | EN300-1158458-0.1g |
3-(but-3-yn-1-yl)-N,4,4-trimethylcyclohexan-1-amine |
2138570-32-6 | 0.1g |
$1357.0 | 2023-06-08 | ||
| Enamine | EN300-1158458-0.25g |
3-(but-3-yn-1-yl)-N,4,4-trimethylcyclohexan-1-amine |
2138570-32-6 | 0.25g |
$1420.0 | 2023-06-08 | ||
| Enamine | EN300-1158458-0.5g |
3-(but-3-yn-1-yl)-N,4,4-trimethylcyclohexan-1-amine |
2138570-32-6 | 0.5g |
$1482.0 | 2023-06-08 | ||
| Enamine | EN300-1158458-1.0g |
3-(but-3-yn-1-yl)-N,4,4-trimethylcyclohexan-1-amine |
2138570-32-6 | 1g |
$1543.0 | 2023-06-08 | ||
| Enamine | EN300-1158458-2.5g |
3-(but-3-yn-1-yl)-N,4,4-trimethylcyclohexan-1-amine |
2138570-32-6 | 2.5g |
$3025.0 | 2023-06-08 | ||
| Enamine | EN300-1158458-5.0g |
3-(but-3-yn-1-yl)-N,4,4-trimethylcyclohexan-1-amine |
2138570-32-6 | 5g |
$4475.0 | 2023-06-08 | ||
| Enamine | EN300-1158458-10.0g |
3-(but-3-yn-1-yl)-N,4,4-trimethylcyclohexan-1-amine |
2138570-32-6 | 10g |
$6635.0 | 2023-06-08 |
3-(but-3-yn-1-yl)-N,4,4-trimethylcyclohexan-1-amine Related Literature
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
Additional information on 3-(but-3-yn-1-yl)-N,4,4-trimethylcyclohexan-1-amine
Research Brief on 3-(but-3-yn-1-yl)-N,4,4-trimethylcyclohexan-1-amine (CAS: 2138570-32-6): Recent Advances and Applications
3-(but-3-yn-1-yl)-N,4,4-trimethylcyclohexan-1-amine (CAS: 2138570-32-6) is a chemically modified cyclohexylamine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique alkyne-functionalized side chain and tertiary amine moiety, has shown promising potential in various applications, including drug discovery, chemical probes, and targeted therapeutics. Recent studies have explored its utility as a versatile building block for the synthesis of more complex bioactive molecules, leveraging its reactive alkyne group for click chemistry applications.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the pharmacokinetic properties of 3-(but-3-yn-1-yl)-N,4,4-trimethylcyclohexan-1-amine, revealing its favorable blood-brain barrier (BBB) penetration capabilities. This finding suggests its potential applicability in central nervous system (CNS)-targeted drug development. The study employed in vitro and in vivo models to assess the compound's metabolic stability, solubility, and toxicity profiles, demonstrating its suitability as a scaffold for further optimization.
Another notable application of this compound was highlighted in a recent ACS Chemical Biology publication, where it was utilized as a key intermediate in the synthesis of novel sigma-1 receptor ligands. The alkyne group enabled efficient conjugation with azide-bearing pharmacophores via copper-catalyzed azide-alkyne cycloaddition (CuAAC), facilitating the rapid generation of a diverse library of potential therapeutics. The resulting compounds exhibited nanomolar affinity for the sigma-1 receptor, a target implicated in neurodegenerative diseases and pain management.
Further research has explored the role of 3-(but-3-yn-1-yl)-N,4,4-trimethylcyclohexan-1-amine in chemical proteomics. A 2024 study in Nature Chemical Biology demonstrated its utility as a photoaffinity probe for mapping protein-ligand interactions. By incorporating a photoactivatable diazirine group, researchers were able to covalently crosslink the compound to its binding partners, enabling the identification of novel protein targets through mass spectrometry-based proteomics. This approach has opened new avenues for target deconvolution in drug discovery.
Despite these promising developments, challenges remain in optimizing the selectivity and potency of derivatives based on this scaffold. Current research efforts are focused on structural modifications to enhance target engagement while minimizing off-target effects. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide these optimizations, as reported in recent preprints on bioRxiv.
In conclusion, 3-(but-3-yn-1-yl)-N,4,4-trimethylcyclohexan-1-amine represents a valuable chemical tool with diverse applications in medicinal chemistry and chemical biology. Its unique structural features and reactivity profile continue to inspire innovative research across multiple therapeutic areas. Future studies will likely explore its potential in additional contexts, such as antibody-drug conjugates and targeted delivery systems, further expanding its impact on the field.
2138570-32-6 (3-(but-3-yn-1-yl)-N,4,4-trimethylcyclohexan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)